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Compound of Interest

Compound Name: Sodium 1-undecanesulfonate

Cat. No.: B1324536 Get Quote

Essential Safety and Handling Guide for Sodium 1-
undecanesulfonate
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals handling Sodium 1-undecanesulfonate. Adherence to these procedures is

critical for ensuring a safe laboratory environment.

Sodium 1-undecanesulfonate is a white crystalline powder or granule soluble in water and

polar organic solvents.[1] While not classified as a hazardous material for transport, it can

cause skin, eye, and respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the planned

procedures. However, the following table summarizes the minimum recommended PPE for

handling Sodium 1-undecanesulfonate.
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Body Part
Personal Protective
Equipment

Specifications

Eyes
Safety glasses with side

shields or goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2]

Face Face shield
Recommended when there is

a significant risk of splashing.

Hands Chemical-resistant gloves

Any "chemical resistant" glove

is generally suitable for

handling dry powders.[4]

Body
Laboratory coat or protective

clothing

Wear long-sleeved garments

to prevent skin exposure.[2][5]

Respiratory Dust mask or respirator

Use a NIOSH-approved N95

dust mask or a respirator,

especially when handling large

quantities or if dust generation

is likely.[3]

Feet Closed-toe shoes

Non-slip safety shoes are

recommended in a laboratory

setting.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[1]

Use a chemical fume hood or a designated powder handling enclosure, especially when

weighing or transferring the powder, to minimize dust inhalation.

Step-by-Step Handling Procedure:

Preparation: Ensure all necessary PPE is worn correctly before handling the chemical.

Prepare the workspace by clearing it of unnecessary items and ensuring spill control
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materials are readily available.

Weighing and Transfer:

Carefully open the container to avoid creating airborne dust.

Use a spatula or other appropriate tool to transfer the powder.

Avoid scooping or pouring in a manner that generates dust.

Dissolving:

When preparing solutions, slowly add the Sodium 1-undecanesulfonate powder to the

solvent to prevent splashing.

Stir gently until fully dissolved.

Post-Handling:

Tightly seal the container after use.

Decontaminate the work surface and any equipment used.

Wash hands thoroughly with soap and water after removing gloves.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from strong acids and strong oxidants.[1]

Disposal Plan
Waste Characterization:

Sodium 1-undecanesulfonate is not classified as a hazardous waste under federal

regulations such as CERCLA or SARA.[2] However, state and local regulations may vary.

Disposal Procedure:
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Solid Waste:

Sweep up solid material, avoiding dust formation, and place it in a suitable, labeled

container for disposal.[2]

Liquid Waste:

Collect aqueous solutions in a designated waste container.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations. Do not release into the environment.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Sodium 1-
undecanesulfonate in a laboratory setting.
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Caption: Workflow for Safe Handling of Sodium 1-undecanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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